Cas no 1058218-62-4 (4-(1-methylsulfonylpiperidine-3-carbonyl)-1,3-dihydroquinoxalin-2-one)

• Product Name: 4-(1-methylsulfonylpiperidine-3-carbonyl)-1,3-dihydroquinoxalin-2-one
• CAS No: 1058218-62-4
• MF: C₁₅H₁₉N₃O₄S
• MW: 337.394062280655
• CID: 5863447
• PubChem ID: 44086550
• Update Time: 2025-06-14

4-(1-methylsulfonylpiperidine-3-carbonyl)-1,3-dihydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1-methylsulfonylpiperidine-3-carbonyl)-1,3-dihydroquinoxalin-2-one
• F5140-0434
• 4-(1-(methylsulfonyl)piperidine-3-carbonyl)-3,4-dihydroquinoxalin-2(1H)-one
• 1058218-62-4
• 4-(1-methanesulfonylpiperidine-3-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one
• AKOS005230662

• Inchi： 1S/C15H19N3O4S/c1-23(21,22)17-8-4-5-11(9-17)15(20)18-10-14(19)16-12-6-2-3-7-13(12)18/h2-3,6-7,11H,4-5,8-10H2,1H3,(H,16,19)
• InChI Key： CDYSPWWDLFVIMM-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)N(C(C2CCCN(S(C)(=O)=O)C2)=O)CC1=O

Computed Properties

• Exact Mass: 337.10962727g/mol
• Monoisotopic Mass: 337.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 95.2Ų

Additional information on 4-(1-methylsulfonylpiperidine-3-carbonyl)-1,3-dihydroquinoxalin-2-one

Comprehensive Overview of 4-(1-methylsulfonylpiperidine-3-carbonyl)-1,3-dihydroquinoxalin-2-one (CAS No. 1058218-62-4)

4-(1-methylsulfonylpiperidine-3-carbonyl)-1,3-dihydroquinoxalin-2-one (CAS No. 1058218-62-4) is a sophisticated heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a quinoxalin-2-one core and a methylsulfonylpiperidine moiety, making it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, given its structural similarity to other bioactive molecules targeting signal transduction pathways.

The compound's CAS number 1058218-62-4 serves as a critical identifier in chemical databases, ensuring precise tracking in pharmacological studies. Recent literature highlights its role in modulating protein-protein interactions, a hot topic in drug discovery. With the growing demand for small molecule inhibitors in oncology and inflammatory diseases, this compound's piperidine-3-carbonyl group offers a versatile scaffold for further derivatization. Its 1,3-dihydroquinoxalin-2-one component also contributes to enhanced binding affinity with biological targets, as evidenced by computational docking studies.

In the context of current trends, 4-(1-methylsulfonylpiperidine-3-carbonyl)-1,3-dihydroquinoxalin-2-one aligns with the search for next-generation therapeutics addressing drug resistance. Its methylsulfonyl group is particularly noteworthy, as such functionalities often improve metabolic stability—a key concern in medicinal chemistry. Analytical techniques like HPLC and LC-MS are frequently employed to characterize this compound, reflecting industry standards for purity assessment in preclinical development.

The synthesis of this molecule typically involves multi-step organic reactions, with the piperidine-3-carbonyl segment introduced via amide coupling strategies. Patent analyses reveal that derivatives of this core structure are being explored for central nervous system (CNS) disorders, capitalizing on their ability to cross the blood-brain barrier. This resonates with frequent searches about neuroprotective agents and blood-brain barrier permeability in scientific forums.

From a commercial perspective, suppliers often list this compound under categories like research chemicals or pharmaceutical intermediates. Its quinoxaline backbone shares structural motifs with several FDA-approved drugs, driving interest in structure-activity relationship (SAR) studies. Notably, the 1-methylsulfonyl substitution pattern differentiates it from simpler quinoxalinones, potentially reducing off-target effects—a major consideration in precision medicine discussions.

Environmental and safety profiles of CAS 1058218-62-4 are documented in compliance with REACH regulations, though detailed toxicological data remains an active area of investigation. Researchers frequently query about its solubility and stability under physiological conditions, underscoring its relevance in formulation science. The compound's cLogP values suggest moderate lipophilicity, balancing membrane permeability and aqueous solubility—a recurring theme in druglikeness optimization queries.

Emerging applications include its use as a fluorescence probe due to the conjugated system in its dihydroquinoxalinone ring. This aligns with the rising demand for theranostic agents that combine diagnostic and therapeutic functions. Computational models predict favorable interactions with ATP-binding pockets, explaining its exploration in kinase profiling studies—a trending topic in cancer research publications.

In summary, 4-(1-methylsulfonylpiperidine-3-carbonyl)-1,3-dihydroquinoxalin-2-one represents a multifaceted chemical entity bridging medicinal chemistry and molecular biology. Its CAS registry number 1058218-62-4 anchors its identity in global chemical inventories, while its structural features continue to inspire innovations in targeted therapy design. As the scientific community prioritizes polypharmacology approaches, this compound's dual heterocyclic systems position it as a valuable tool for multi-target drug discovery campaigns.